2-Methylpentyl methacrylate

Specification

• CAS No.: 93858-01-6
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-methylpentyl 2-methylprop-2-enoate
• Standard InChI: InChI=1S/C10H18O2/c1-5-6-9(4)7-12-10(11)8(2)3/h9H,2,5-7H2,1,3-4H3
• Standard InChI Key: GDQZDVVGPJKEKV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)COC(=O)C(=C)C

Introduction

Chemical Identity and Physicochemical Properties

Structural and Molecular Characteristics

2-Methylpentyl methacrylate is an ester derivative of methacrylic acid, featuring a 2-methylpentyl group attached to the methacrylate backbone. The branching at the pentyl chain enhances steric hindrance, which can affect polymerization kinetics and polymer chain flexibility. The molecular structure is represented as:

$\text{CH}_2=\text{C}(\text{CH}_3)\text{COO}(\text{CH}_2)_2\text{CH}(\text{CH}_3)_2$

This configuration contributes to its relatively low density ($0.885 \, \text{g/cm}^3$) and moderate boiling point ($206.9^\circ \text{C}$) compared to linear methacrylates.

Table 1: Key Physicochemical Properties of 2-Methylpentyl Methacrylate

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{18}\text{O}_{2}$
Molecular Weight	170.25 g/mol
Density	0.885 g/cm³
Boiling Point	206.9°C at 760 mmHg
Flash Point	69°C
Refractive Index	1.429
LogP (Octanol-Water)	2.54

Synthesis and Production Pathways

Esterification of Methacrylic Acid

The primary synthesis route involves the esterification of methacrylic acid with 2-methylpentanol, typically catalyzed by sulfuric acid or ion-exchange resins. This reaction follows the general mechanism:

$\text{CH}_2=\text{C}(\text{CH}_3)\text{COOH} + \text{HO}(\text{CH}_2)_2\text{CH}(\text{CH}_3)_2 \rightarrow \text{CH}_2=\text{C}(\text{CH}_3)\text{COO}(\text{CH}_2)_2\text{CH}(\text{CH}_3)_2 + \text{H}_2\text{O}$

Recent advances in catalysis, such as heteropolyacid catalysts (e.g., Keggin-type cesium-vanadium complexes), have improved yield and reduced energy consumption in analogous methacrylate syntheses.

Alternative Routes and Renewable Feedstocks

While no direct studies on 2-methylpentyl methacrylate are available, the broader methacrylate industry is exploring bio-based routes. For example, lactic acid or itaconic acid derivatives could serve as precursors, aligning with sustainability goals.

Applications in Polymer Science and Industry

Role in Acrylic Polymers

As a comonomer, 2-methylpentyl methacrylate can modify the glass transition temperature ($T_g$) and flexibility of polymethyl methacrylate (PMMA). Branched side chains introduce free volume, reducing $T_g$ and enhancing impact resistance—a critical factor in coatings and adhesives.

Specialty Coatings and Adhesives

The compound’s hydrophobicity makes it ideal for weather-resistant coatings. In adhesives, it improves flexibility and adhesion to low-energy surfaces like polyethylene.

Recent Research and Future Directions

Solvent-Induced Polymer Modifications

Studies on PMMA’s solvent interactions, such as methanol-induced cracking and healing, suggest that 2-methylpentyl methacrylate copolymers could exhibit tunable solvent responsiveness. For instance, solvent absorption might enable self-healing properties in damaged polymers.

Sustainable Production Techniques

Catalytic innovations, including vanadium-modified heteropolyacids, offer pathways to synthesize methacrylates with reduced environmental impact. Extending these methods to 2-methylpentyl methacrylate could enhance its industrial viability.

Recycling and Circular Economy

End-of-life PMMA is being explored as a source of MMA via depolymerization. Similar strategies could recover 2-methylpentyl methacrylate from polymer waste, aligning with circular economy principles.